Cas no 8008-88-6 (Valerian root oil)

Valerian root oil Properties

Names and Identifiers

• Valerian root oil
• Valerian oil
• Valeriana officinalis oil
• Valerian root extract
• HDVXJTYHXDVWQO-UHFFFAOYSA-N
• 7-isopropyl-4a,8a-dimethyloctahydronaphthalen-1(2H)-one
• (+)-Valeranone
• FT-0630374
• 7-ISOPROPYL-4A,8A-DIMETHYL-HEXAHYDRO-2H-NAPHTHALEN-1-ONE
• (-)-Jatamansone
• 1(2H)-Naphthalenone, octahydro-7.alpha.-isopropyl-4a.beta.,8a.beta.-dimethyl-, (+)-
• 1(2H)-Naphthalenone, octahydro-7alpha-isopropyl-4abeta,8abeta-dimethyl-, (+)-
• Jatamansone, (+)-
• 8008-88-6
• 4a,8a-dimethyl-7-propan-2-yl-3,4,5,6,7,8-hexahydro-2H-naphthalen-1-one
• Valeranone, (+)-
• AKOS032949890
• 7-Isopropyl-4a,8a-dimethyloctahydro-1(2H)-naphthalenone #
• 1(2H)-Naphthalenone, octahydro-4a,8a-dimethyl-7-(1-methylethyl)-, [4aR-(4a.alpha.,7.beta.,8a.alpha.)]-
• SCHEMBL21359635
• 7R)-4a,8a-Dimethyl-7-propan-2-yl-3,4,5,6,7,8-hexahydro-2H-naphthalen-1-one
• +Expand

• MDL： MFCD00148758
• InChIKey： HDVXJTYHXDVWQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H26O/c1-11(2)12-7-9-14(3)8-5-6-13(16)15(14,4)10-12/h11-12H,5-10H2,1-4H3
• SMILES： O=C1CCCC2(C)CCC(C(C)C)CC21C

Computed Properties

• Exact Mass: 180.063388
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.063388
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4

Experimental Properties

• LogP: 4.640
• Refractive Index: 1.4860-1.5025
• Boiling Point: 198.7±19.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: 44 ºC
• FEMA: 3100
• Color/Form: Yellowish green to yellowish brown liquid with herbal aroma.
• Specific Rotation: -25 º
• Density: 0.942-0.984